Cas no 895649-13-5 (N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 895649-13-5
• MF: C₂₄H₂₀BrN₅O₂S
• MW: 522.416902542114
• CID: 5956106
• PubChem ID: 18560287
• Update Time: 2025-07-21

N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• N-benzyl-3-(4-bromophenyl)sulfonyl-N-ethyltriazolo[1,5-a]quinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-[(4-bromophenyl)sulfonyl]-N-ethyl-N-(phenylmethyl)-
• N-BENZYL-3-(4-BROMOBENZENESULFONYL)-N-ETHYL-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• N-benzyl-3-((4-bromophenyl)sulfonyl)-N-ethyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001863711
• 895649-13-5
• F1609-0483
• N-benzyl-3-[(4-bromophenyl)sulfonyl]-N-ethyl[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C24H20BrN5O2S/c1-2-29(16-17-8-4-3-5-9-17)22-20-10-6-7-11-21(20)30-23(26-22)24(27-28-30)33(31,32)19-14-12-18(25)13-15-19/h3-15H,2,16H2,1H3
• InChI Key： STPGUZMOCZDKLE-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(Br)C=C3)(=O)=O)=C1N=C(N(CC)CC1=CC=CC=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 521.05211g/mol
• Monoisotopic Mass: 521.05211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: -0.67±0.40(Predicted)

Additional information on N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] (CAS No. 895649-13-5)

N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine], identified by its CAS number 895649-13-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates multiple pharmacophoric elements, which contribute to its unique chemical and biological properties.

The molecular structure of N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] consists of a triazolo[1,5-a]quinazoline core, which is a well-documented scaffold in drug discovery. This core is functionalized with various substituents that enhance its pharmacological potential. Specifically, the presence of a benzyl group at the N position and a 4-bromobenzenesulfonyl group at the 3 position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of novel therapeutic agents. The triazolo[1,5-a]quinazoline scaffold is known for its ability to interact with various biological receptors and enzymes, making it a versatile platform for drug development. Recent studies have highlighted the importance of this scaffold in the design of compounds with anti-inflammatory, anticancer, and antimicrobial properties. The introduction of the 4-bromobenzenesulfonyl group further enhances the compound's binding affinity to biological targets, potentially improving its efficacy.

In the context of contemporary pharmaceutical research, N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] represents a significant advancement in the development of next-generation therapeutics. The combination of structural features such as the triazolo[1,5-a]quinazoline core and the benzyl and 4-bromobenzenesulfonyl substituents provides a rich foundation for further chemical modification and optimization. Researchers are exploring various synthetic pathways to derivatize this compound into more potent and selective drug candidates.

The synthesis of N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex heterocyclic framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the molecular structure.

From a biological perspective, N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] has shown intriguing activity profiles in preclinical studies. Initial investigations have revealed its potential as an inhibitor of certain kinases and other enzymes implicated in various diseases. The benzyl and 4-bromobenzenesulfonyl groups play crucial roles in modulating the compound's binding interactions with these targets. Further studies are underway to elucidate the mechanisms by which this compound exerts its biological effects.

The development of novel drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict and optimize their interactions with biological targets. In the case of N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine], these computational approaches have been instrumental in understanding its binding mode and identifying potential lead compounds for further optimization. Such methodologies are essential for accelerating the drug discovery process and reducing experimental costs.

The pharmaceutical industry continues to invest heavily in research aimed at developing innovative therapeutic agents based on heterocyclic scaffolds like triazolo[1,5-a]quinazolines. The unique structural features and biological activities of compounds such as N-benzyl-3-(4-bromobenzenesulfonyl)-N-ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-am ine] make them valuable starting points for designing new drugs with improved efficacy and reduced side effects. As research progresses，the potential applications of this compound are expected to expand，leading to new treatments for a variety of diseases.

In conclusion，N-benzyl-N-(4-fluorobenzoylamino)acetamide represents a significant advancement in pharmaceutical chemistry，with its complex structure offering numerous opportunities for further development。The integration of cutting-edge synthetic techniques，biological evaluations，and computational modeling underscores its importance as a lead compound in drug discovery。As scientists continue to explore its potential，this molecule is poised to play a crucial role in shaping future therapeutic strategies。